N-(2-methoxyphenyl)-2-{[4-oxo-3-(tetrahydrofuran-2-ylmethyl)-3,4-dihydro[1]benzofuro[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide

• IUPAC Name: N-(2-methoxyphenyl)-2-[[4-oxo-3-(oxolan-2-ylmethyl)-[1]benzofuro[3,2-d]pyrimidin-2-yl]sulfanyl]acetamide
• InChI: InChI=1S/C24H23N3O5S/c1-30-19-11-5-3-9-17(19)25-20(28)14-33-24-26-21-16-8-2-4-10-18(16)32-22(21)23(29)27(24)13-15-7-6-12-31-15/h2-5,8-11,15H,6-7,12-14H2,1H3,(H,25,28)
• InChI Key: VWBMCLIFUYUIBF-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1NC(=O)CSC2=NC3=C(C(=O)N2CC4CCCO4)OC5=CC=CC=C53
• Molecular Formula: C24H23N3O5S
• Molecular Weight: 465.5 g/mol
• CAS No.: 899941-90-3

Description

N-(2-methoxyphenyl)-2-{[4-oxo-3-(tetrahydrofuran-2-ylmethyl)-3,4-dihydro[1]benzofuro[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide is a useful research compound. Its molecular formula is C24H23N3O5S and its molecular weight is 465.52. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Crystal Structures and Molecular Interactions

Studies on compounds with structural similarities, such as various sulfanylacetamides and their derivatives, have been conducted to understand their crystal structures and molecular interactions. For instance, research on "N-(4-chlorophenyl)-2-[(4,6-diaminopyrimidin-2-yl)sulfanyl]acetamide" and related molecules shows that these compounds have a folded conformation, influencing their molecular interactions and potential binding properties (Subasri et al., 2017). Such studies contribute to the fundamental understanding of how these molecules might interact with biological targets.

Synthesis and Biological Activities

Research on the synthesis and biological activities of compounds within this chemical class, such as the novel synthesis of benzodifuranyl derivatives with potential anti-inflammatory and analgesic properties (Abu‐Hashem et al., 2020), offers valuable insights. These findings highlight the potential for developing new therapeutic agents based on modifications of the core chemical structure.

Anticancer Potential

The exploration of novel compounds like "2-Cyano-N-(furan-2-ylmethyl)-2-(4-oxo-3-arylthiazolidin-2-ylidene)acetamide derivatives" for their anticancer activity (Horishny et al., 2021) is of particular interest. Such studies provide a basis for further investigation into how structural analogs might be designed to target specific cancer cell lines more effectively.

Antibacterial Activity

The synthesis of N-substituted benzimidazoles and their evaluation as MRSA inhibitors (Chaudhari et al., 2020) indicates the potential for chemical compounds in this class to serve as the basis for developing new antibiotics. This research reflects the ongoing search for novel treatments against resistant bacterial strains.